(Pentylsulfanyl)methanimidamide hydrobromide

Specification

• CAS No.: 4270-00-2
• Molecular Formula: C6H15BrN2S
• Molecular Weight: 227.17 g/mol
• IUPAC Name: pentyl carbamimidothioate;hydrobromide
• Standard InChI: InChI=1S/C6H14N2S.BrH/c1-2-3-4-5-9-6(7)8;/h2-5H2,1H3,(H3,7,8);1H
• Standard InChI Key: JTEBEBGEFYAPTQ-UHFFFAOYSA-N
• SMILES: CCCCCSC(=N)N.Br
• Canonical SMILES: CCCCCSC(=N)N.Br

Introduction

Chemical Identity and Classification

Basic Identification

(Pentylsulfanyl)methanimidamide hydrobromide is a chemical compound with the CAS registry number 4270-00-2. It belongs to the class of organosulfur compounds, specifically isothioureas, which are characterized as isomers of thiourea where the double bond exists between carbon and nitrogen rather than between carbon and sulfur. The compound has been registered in chemical databases since 2007, with updates as recent as February 2022.

Nomenclature and Synonyms

The compound is known by several names in chemical literature and commercial catalogs. These synonyms include:

• Pentyl carbamimidothioate;hydrobromide

• Pentyl imidothiocarbamate hydrobromide

• S-pentyl-isothiuronium bromide

• DTXSID90884053 (DSSTox Substance ID)

• NSC27456

The official IUPAC name for this compound is pentyl carbamimidothioate;hydrobromide. This systematic naming follows the standard chemical nomenclature guidelines, reflecting its structural components.

Structural Characteristics

Molecular Composition

(Pentylsulfanyl)methanimidamide hydrobromide has a molecular formula of C6H15BrN2S, although some sources list it as C6H14BrN2S-. The discrepancy likely relates to how the ionic nature of the compound is represented. The accurate molecular weight is 227.17 g/mol, as computed by multiple reliable sources.

Structural Features and Representations

The compound consists of a pentyl chain (C5H11-) attached to a sulfanyl group (-S-), which is connected to a methanimidamide group (-C(=NH)NH2), forming the cationic portion. This is balanced by a bromide anion (Br-) to create the hydrobromide salt.

Several standardized chemical identifiers exist for this compound:

• Standard InChI: InChI=1S/C6H14N2S.BrH/c1-2-3-4-5-9-6(7)8;/h2-5H2,1H3,(H3,7,8);1H

• Standard InChIKey: JTEBEBGEFYAPTQ-UHFFFAOYSA-N

• SMILES notation: CCCCCSC(=N)N.Br

Parent Compound Relationship

(Pentylsulfanyl)methanimidamide hydrobromide is derived from the parent compound carbamimidothioic acid, pentyl ester (PubChem CID 88445). This relationship is significant for understanding the compound's chemical behavior and potential synthetic pathways.

Physical and Chemical Properties

Computed Molecular Properties

Various computational chemistry techniques have been used to determine the molecular properties of this compound. These calculated properties are summarized in the following table:

Property	Value	Reference Method
Molecular Weight	227.17 g/mol	PubChem 2.1 (2021.05.07)
Hydrogen Bond Donor Count	3	Cactvs 3.4.6.11 (2019.06.18)
Hydrogen Bond Acceptor Count	2	Cactvs 3.4.6.11 (2019.06.18)
Rotatable Bond Count	5	Cactvs 3.4.6.11 (2019.06.18)
Exact Mass	226.01393 Da	PubChem 2.1 (2021.05.07)
Monoisotopic Mass	226.01393 Da	PubChem 2.1 (2021.05.07)

These properties provide insight into the compound's potential interactions with other molecules and its behavior in chemical reactions.

Applications and Uses

Manufacturer	Product Description	Packaging	Price (USD)
Matrix Scientific	Pentyl imidothiocarbamate hydrobromide	0.500g	$240
Matrix Scientific	Pentyl imidothiocarbamate hydrobromide	1g	$300
American Custom Chemicals Corporation	PENTYL IMIDOTHIOCARBAMATE HYDROBROMIDE 95.00%	5MG	$495.24
Matrix Scientific	Pentyl imidothiocarbamate hydrobromide	5g	$1000
Matrix Scientific	Pentyl imidothiocarbamate hydrobromide	10g	$1600

This pricing information indicates that the compound is relatively expensive, which is common for specialized research chemicals produced in limited quantities.

Related Compounds and Analogs

Structural Relationships

(Pentylsulfanyl)methanimidamide hydrobromide is structurally related to other isothiourea compounds. One such compound mentioned in the search results is imetit dihydrobromide ({[2-(1H-imidazol-5-yl)ethyl]sulfanyl}methanimidamide dihydrobromide), which shares the basic methanimidamide functional group but contains an imidazole ring instead of a pentyl chain.

Comparative Analysis

The compound's parent structure, carbamimidothioic acid pentyl ester, serves as the foundation for various derivatives. Understanding these relationships can provide insight into potential modifications that might alter the compound's properties or applications.